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Compound of Interest

Compound Name: Methyl cyclopentanecarboxylate

Cat. No.: B1359776

An In-depth Technical Guide to Methyl Cyclopentanecarboxylate
CAS Number: 4630-80-2

This technical guide provides a comprehensive overview of methyl cyclopentanecarboxylate,
a significant organic compound in various research and industrial applications. The document
details its chemical and physical properties, safety and handling guidelines, and established
experimental protocols for its synthesis.

Chemical Identity and Structure

Methyl cyclopentanecarboxylate is an organic ester derived from cyclopentanecarboxylic
acid and methanol.[1] It is characterized by a five-membered cyclopentane ring attached to a
methoxycarbonyl group.[1] This structure imparts properties that make it a useful intermediate
in organic synthesis and a component in fragrance formulations.[1][2]
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Identifier

Value

CAS Number

4630-80-2[1][3][4][5][6]

Molecular Formula

C7H1202[1][3][4]1[5]1[7]

Molecular Weight 128.17 g/mol [3][6][7]

IUPAC Name Methyl cyclopentanecarboxylate
Cyclopentanecarboxylic acid methyl ester, 1-

Synonyms (Methoxycarbonyl)cyclopentane, Methyl
cyclopentanoate[1][4][6]

InChl Key IIHIJFISXPDTNO-UHFFFAOYSA-N[1][4][5][6]

SMILES C(OC)(=0)c1ceeceni]

Physicochemical Properties

Methyl cyclopentanecarboxylate is a colorless to nearly colorless liquid with a characteristic

pleasant, fruity odor.[1][2] It is soluble in organic solvents but has limited solubility in water.[2]

Property Value

Appearance Colorless to almost colorless clear liquid[6]
Melting Point 77-78°C[6][8]

Boiling Point 81-82°C at 5 mmHg[6][8]

Density 1.014 g/cm3[6][8]

Refractive Index (n2°D)

1.4341 - 1.4360[6][8][9]

Flash Point

81-82°C at 5 mmHg[6][8]

Storage Temperature

Room Temperature, sealed in a dry

environment[6]

Safety and Handling
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Methyl cyclopentanecarboxylate is classified as a flammable liquid and vapor. It is also
considered harmful if swallowed.[7][10] Proper safety precautions, including the use of
personal protective equipment, are essential when handling this compound.

Hazard Class GHS Pictogram Signal Word Hazard Statement
o ] H226: Flammable
Flammable Liquids GHSO02 Warning o
liquid and vapor[6]
o ] H302: Harmful if
Acute Toxicity, Oral GHSO07 Warning

swallowed[7][10]

Precautionary Statements:

o P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.
No smoking.[7][11]

o P233: Keep container tightly closed.[6]
e P240: Ground/bond container and receiving equipment.[6]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[6][11]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[7]

e P403 + P235: Store in a well-ventilated place. Keep cool.[6]

Applications

Due to its chemical properties and pleasant odor, methyl cyclopentanecarboxylate finds use
In several areas:

e Fragrance and Flavoring: It is utilized as a flavoring agent and in the fragrance industry to
impart a fruity scent.[1][2]

o Chemical Synthesis: It serves as a versatile intermediate in the synthesis of more complex
organic compounds.[1][2]
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o Pharmaceutical Intermediate: It is an important intermediate in the synthesis of
pharmaceuticals, such as the Janus kinase inhibitor, Ruxolitinib.[2][8]

» Research: In laboratory settings, it is used in studies related to enzyme inhibition, including
serine proteases, and has been investigated for its anti-inflammatory and anti-cancer
properties.[12]

Experimental Protocols
Synthesis via Favorskii Rearrangement

A common method for preparing methyl cyclopentanecarboxylate is through the Favorskii
rearrangement of 2-chlorocyclohexanone with sodium methoxide.[9]

Methodology:

A suspension of sodium methoxide (1.07 moles) in anhydrous ether (330 ml) is prepared in a
three-necked flask equipped with a stirrer, reflux condenser, and dropping funnel.[9]

e A solution of 2-chlorocyclohexanone (1 mole) in dry ether (30 ml) is added dropwise to the
stirred suspension over approximately 40 minutes, regulating the exothermic reaction by the
rate of addition.[9]

 After the addition is complete, the mixture is stirred and heated under reflux for 2 hours.[9]
e The mixture is then cooled, and water is added to dissolve the salts.[9]

e The ethereal layer is separated, and the aqueous layer is extracted twice with 50 ml portions
of ether.[9]

e The combined ethereal solutions are washed successively with 5% hydrochloric acid, 5%
agueous sodium bicarbonate solution, and saturated sodium chloride solution.[9]

e The ether solution is dried over magnesium sulfate, filtered, and the ether is removed by
distillation.[9]

e The crude ester is purified by fractional distillation to yield methyl cyclopentanecarboxylate
(72-78 g).[9]
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Synthesis from Cyclopentanecarboxylic Acid

An alternative synthesis involves the esterification of cyclopentanecarboxylic acid.[6]
Methodology:

e Cyclopentanecarboxylic acid (87.6 mmol) is dissolved in anhydrous dichloromethane (100
mL) in an oven-dried flask.[6]

e Oxalyl chloride (105.1 mmol) is added dropwise, followed by 2 drops of DMF as a catalyst.
The reaction proceeds for 7 hours.[6]

e The mixture is concentrated under vacuum.[6]
e The residue is dissolved in methanol (25 mL) and the reaction is continued for 19 hours.[6]
 After the reaction is complete, the mixture is again concentrated under vacuum.[6]

e The residue is redissolved in dichloromethane (100 mL) and washed sequentially with
saturated sodium bicarbonate solution and brine.[6]

» The combined organic layers are dried with anhydrous sodium sulfate, filtered, and
concentrated.[6]

» The final product is purified by simple distillation to afford methyl cyclopentanecarboxylate
as a colorless oil (85% yield).[6]

Visualizations

The following diagrams illustrate the chemical classification and a typical synthesis workflow for
methyl cyclopentanecarboxylate.
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Organic Compound

:

Carboxylic Acid Derivative

:

Carboxylic Ester

:

Cycloalkane Carboxylic Ester

Methyl Cyclopentanecarboxylate

Figure 1: Chemical Classification

Click to download full resolution via product page

Caption: Figure 1: Chemical Classification of Methyl Cyclopentanecarboxylate.
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Figure 2: Synthesis Workflow
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Caption: Figure 2: Workflow for Synthesis via Favorskii Rearrangement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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